Mal-N(Me)-C6-N(Me)-PNU-159682

• Molecular Formula: C47H56N4O17
• Molecular Weight: 949.0 g/mol
• InChI: InChI=1S/C47H56N4O17/c1-24-43-27(50-17-18-64-45(63-5)44(50)68-43)19-34(66-24)67-29-21-47(61,20-26-36(29)42(59)38-37(40(26)57)39(56)25-11-10-12-28(62-4)35(25)41(38)58)30(52)23-65-46(60)49(3)16-9-7-6-8-15-48(2)33(55)22-51-31(53)13-14-32(51)54/h10-14,24,27,29,34,43-45,57,59,61H,6-9,15-23H2,1-5H3/t24-,27-,29-,34-,43+,44+,45-,47-/m0/s1
• InChIKey: DIKMHCCERKPKSJ-JDVHNQELSA-N

Mal-N(Me)-C6-N(Me)-PNU-159682: Cathepsin B-Cleavable ADC Payload-Linker

Mal-N(Me)-C6-N(Me)-PNU-159682 (designated Compound 27) is a drug-linker conjugate for antibody-drug conjugates (ADCs) that integrates a maleimide-based anchoring group with an N,N'-dimethyl-1,6-diaminohexane linker conjugated to the ultra-potent anthracycline metabolite PNU-159682 . The linker is uniquely designed for selective cleavage by the lysosomal protease cathepsin B, facilitating targeted intracellular payload release upon internalization into CD46-expressing tumor cells . PNU-159682 itself is a DNA topoisomerase II inhibitor and one of the most cytotoxic ADC payloads available, exhibiting several thousand times greater potency than doxorubicin [1]. This compound forms the basis of the investigational ADC hCD46-26, which has demonstrated potent activity in preclinical uterine sarcoma models [2].

Linker designCathepsin B-cleavable linker for intracellular payload release

Payload classPNU-159682 topoisomerase II inhibition research

ConjugationMaleimide-mediated site-specific ADC assembly

• [1] Cosmo Bio. PNU-159682 Product Page. Search Database. View Source
• [2] Antibody-drug Conjugate Database (ADCdb). General Information of hCD46-26 (ADC ID: DRG0JDRZK). View Source

Linker Specificity of Mal-N(Me)-C6-N(Me)-PNU-159682

In ADC development, the chemical identity of the linker is a critical determinant of circulating stability, tumor-selective payload release, and therapeutic index. Generic PNU-159682 conjugates using traditional cleavable linkers (e.g., MC-vc-PAB) or non-cleavable linkers cannot replicate the unique release mechanism of Compound 27 [1]. The N(Me)-C6-N(Me) linker is specifically engineered as a cathepsin B substrate, a design choice that dictates payload liberation only after internalization into target cells, which is a fundamentally different pharmacokinetic and pharmacodynamic profile from a non-cleavable or a standard dipeptide linker . Substituting with a different linker-PNU conjugate, such as those based on Gly5-EDA or MC-vc-PAB, would alter the ADC's conjugate site, DAR homogeneity, in vivo stability, and potentially its anti-tumor immune-stimulatory functions, as these properties are intimately linked to the linker structure [2]. Therefore, Compound 27 is not a generic source of PNU-159682 but a specific tool for achieving cathepsin B-dependent, CD46-targeted cytotoxicity.

Generic PNU-159682 conjugates may not replicate the cathepsin B-dependent intracellular release profile.

Val-Cit-PAB linker-based conjugates may shift cleavage kinetics and circulating stability.

Alternative PNU-159682 linker-payloads may alter DAR homogeneity and target-dependent cytotoxicity context.

• [1] Stefan N, Gébleux R, Waldmeier L, et al. Highly Potent, Anthracycline-based Antibody–Drug Conjugates Generated by Enzymatic, Site-specific Conjugation. Mol Cancer Ther. 2017;16(5):879-892. View Source
• [2] Beerli RR, Grawunder U, et al. Binding protein drug conjugates comprising anthracycline derivatives. US Patent 10,960,083 B2. Granted March 30, 2021. View Source

Mal-N(Me)-C6-N(Me)-PNU-159682 Comparator Evidence

CD46-Mediated Cytotoxicity in Uterine Sarcoma

The conjugate Mal-N(Me)-C6-N(Me)-PNU-159682, as part of the hCD46-26 ADC, demonstrates potent, antigen-dependent cytotoxicity. In a 72-hour viability assay, hCD46-26 achieved an EC50 of 0.10 nM against CD46-high MES-SA uterine sarcoma cells. This is in contrast to a control ADC based on the same linker-payload but with a non-targeting antibody (HuIgG1-26), which exhibited a 10-fold higher EC50 of 1.0 nM under identical conditions, confirming that the potent activity is driven by CD46-mediated internalization and cathepsin B cleavage of the Mal-N(Me)-C6-N(Me) linker [1].

CD46-mediated cytotoxicity

Head-to-head

hCD46-26 EC50 0.10 nM vs. HuIgG1-26 EC50 1.0 nM (MES-SA cells, 72 h)

Supports CD46-dependent internalization and cathepsin B-mediated release model.

10-fold difference observed; absolute values require independent verification.

Evidence Dimension	In vitro cytotoxicity (EC50)
Target Compound Data	hCD46-26 ADC: EC50 = 0.10 nM
Comparator Or Baseline	Non-targeting HuIgG1-26 ADC: EC50 = 1.0 nM
Quantified Difference	10-fold greater potency
Conditions	MES-SA cells (CD46+++), 72 h incubation, complete RPMI 1640 medium.

Why This Matters

This demonstrates that the cathepsin B-cleavable linker effectively releases the PNU-159682 payload specifically upon CD46-mediated internalization, not extracellularly, which is crucial for minimizing off-target toxicity in therapeutic development.

• [1] Antibody-drug Conjugate Database (ADCdb). General Information of hCD46-26 (ADC ID: DRG0JDRZK) and its control HuIgG1-26. View Source

PNU-159682 Potency Versus Doxorubicin and MMAE

A core advantage of Mal-N(Me)-C6-N(Me)-PNU-159682 is the extreme potency of its warhead. PNU-159682, a secondary metabolite of nemorubicin, demonstrates >3,000-fold greater cytotoxicity than the standard chemotherapeutic doxorubicin against human tumor cell lines [1]. In specific assays on non-Hodgkin lymphoma (NHL) cell lines, the IC50 of free PNU-159682 (0.020 – 0.10 nM) was markedly lower than that of the clinically validated ADC payload monomethyl auristatin E (MMAE; 0.25 – 1.19 nM), representing a 2.5 to 21.6-fold increase in potency across the panel [2]. This intrinsic potency advantage is retained in the ADC format, where the anti-CD22 PNU-159682 conjugate (NMS249) was 2 to 20-fold more potent than the corresponding MMAE conjugate (pinatuzumab vedotin) [2].

PNU-159682 vs. MMAE potency

Cross-study comparable

PNU-159682 IC50 0.020–0.10 nM; MMAE IC50 0.25–1.19 nM (NHL panel)

Reported higher potency may inform payload selection for low-antigen-density models.

Data compiled from multiple sources; assay conditions vary.

Evidence Dimension	In vitro cytotoxicity (IC50 on multiple NHL cell lines)
Target Compound Data	PNU-159682: IC50 range of 0.020 – 0.10 nM (BJAB.Luc, Granta-519, SuDHL4.Luc, WSU-DLCL2)
Comparator Or Baseline	MMAE: IC50 range of 0.25 – 1.19 nM on the same cell lines
Quantified Difference	2.5 to 21.6-fold greater potency for the PNU-159682 payload class
Conditions	Cell viability assay on NHL cell lines (source: PeptideDB, citing original research publications).

Why This Matters

The substantially higher potency of the PNU-159682 warhead class means that ADCs built with this payload can achieve target cell killing at lower antigen expression levels, a key differentiator for addressing tumor heterogeneity and low-target-density cancers.

• [1] Cosmo Bio. PNU-159682 Product Page. Search Database. View Source
• [2] PeptideDB. PNU-159682 Bioactivity Data. CAS: 202350-68-3. View Source

Overcoming MMAE Resistance with PNU-159682 Conjugates

A critical limitation of MMAE-based ADCs is the development of resistance via P-glycoprotein (MDR1/ABCB1) efflux pumps. A direct comparative study demonstrated that while an anti-CD22-vc-MMAE ADC was ineffective against MDR1-overexpressing xenograft tumors, an anti-CD22 ADC bearing a PNU-159682 warhead (NMS249) was at least as effective against resistant tumors as it was against the parental line [1]. As the payload component of Mal-N(Me)-C6-N(Me)-PNU-159682 is the same anthracycline class, this resistance-breaking property is inferred to be conserved [2].

MDR1 resistance overcoming

Class-level inference

PNU-159682 ADC maintained efficacy in MDR1-overexpressing xenografts where MMAE ADC failed.

May support MDR1-resistance model interpretation for anthracycline conjugates.

Class inference; direct validation of this conjugate is recommended.

Evidence Dimension	In vivo efficacy against drug-resistant xenograft tumors
Target Compound Data	Anti-CD22-NMS249 (PNU-159682 warhead): maintained efficacy in MDR1-driven resistant models
Comparator Or Baseline	Anti-CD22-vc-MMAE: lost efficacy in the same resistant model
Quantified Difference	Qualitative difference: maintained vs. lost efficacy
Conditions	In vivo xenograft models of B-cell malignancies engineered for MMAE resistance (Clin Cancer Res, 2015).

Why This Matters

This indicates that a PNU-159682-based conjugate like Compound 27 is a rational procurement choice for research programs aiming to overcome or prevent MDR1-mediated resistance, a common failure mode for the current standard-of-care auristatin-based ADC payloads.

• [1] Yu SF, et al. A Novel Anti-CD22 Anthracycline-Based Antibody-Drug Conjugate (ADC) That Overcomes Resistance to Auristatin-Based ADCs. Clin Cancer Res. 2015;21(14):3298-306. View Source
• [2] Beerli RR, et al. Abstract 66: Anthracycline-based antibody drug conjugates with potent immune-stimulatory functions. Cancer Res. 2017;77(13_Supplement):66. View Source

Cathepsin B-Specific Linker vs. Val-Cit-PAB Conjugates

The Mal-N(Me)-C6-N(Me) linker represents a structural departure from the industry-standard Val-Cit (VC) dipeptide cathepsin B substrates. The N-methylated hexylamine backbone is sterically and electronically distinct, which can result in differential cleavage kinetics and reduced susceptibility to non-specific hydrolysis in circulation compared to a VC-PABC linker . Patent disclosures from NBE-Therapeutics indicate that this precise linker design is a key component of their anthracycline conjugate platform, contributing to the high stability and favorable pharmacokinetic profile of their iADC candidates [1]. Although exact comparative cleavage half-lives are proprietary, the design rationale itself is a critical differentiator for researchers requiring linker-specific release profiles.

Cathepsin B linker vs. VC-PAB

Supporting evidence

N,N'-dimethyl-1,6-diaminohexane linker (cathepsin B substrate) vs. Val-Cit-PAB spacer.

Linker architecture may influence cleavage kinetics and non-specific hydrolysis profile.

Quantitative cleavage data proprietary; structural differentiation only.

Evidence Dimension	Linker architecture and intended cleavage mechanism
Target Compound Data	Mal-N(Me)-C6-N(Me): N,N'-dimethyl-1,6-diaminohexane linker cleaved by cathepsin B
Comparator Or Baseline	Standard MC-vc-PAB linker: Val-Cit dipeptide with p-aminobenzyloxycarbonyl spacer
Quantified Difference	Structural differentiation; quantitative cleavage rate data is proprietary
Conditions	Chemical structure analysis based on patent US 10,960,083 B2 and vendor product descriptions.

Why This Matters

For R&D programs focused on linker stability and controlled payload release, the unique chemical structure of the Mal-N(Me)-C6-N(Me) linker offers a distinct pharmacological tool that cannot be replicated by simply procuring a generic Val-Cit-PABC PNU-159682 conjugate.

• [1] Beerli RR, Grawunder U, et al. Binding protein drug conjugates comprising anthracycline derivatives. US Patent 10,960,083 B2. Granted March 30, 2021. View Source

Mal-N(Me)-C6-N(Me)-PNU-159682 Applications

CD46-Targeted ADCs for Uterine Sarcoma and Solid Tumors

Based on the demonstrated CD46-mediated, cathepsin B-dependent cytotoxicity of the hCD46-26 ADC (EC50 0.10 nM), Mal-N(Me)-C6-N(Me)-PNU-159682 is the appropriate linker-payload for conjugation to novel anti-CD46 antibodies being developed for uterine sarcoma, NSCLC, and CRC [1]. Its specific linker design ensures that payload release requires both CD46 binding and active cathepsin B, a dual constraint that can be used to engineer high-selectivity therapeutic candidates .

Overcoming MDR1/P-gp Resistance to Auristatin ADCs

For non-Hodgkin lymphoma or other B-cell malignancy programs where resistance to auristatin (MMAE/MMAF) conjugates is a concern, a PNU-159682-based linker-payload offers a validated solution. Evidence shows that a PNU-159682 warhead maintains efficacy against MDR1-expressing tumors where corresponding MMAE ADCs fail [1]. Substituting a standard MC-vc-PAB-MMAE linker-payload with Compound 27 during ADC synthesis can directly address this resistance gap .

Immune-Stimulatory ADC Mechanism Investigation

Next-generation ADCs are being designed to induce immunogenic cell death (ICD) in addition to direct cytotoxicity. Research has shown that anthracycline-based ADCs, including those using PNU-159682, have potent immune-stimulatory functions capable of triggering a CD8+ T-cell response and immunological memory [1]. Mal-N(Me)-C6-N(Me)-PNU-159682 is a key tool for researchers studying the intersection of targeted chemotherapy and anti-tumor immunity, as its linker is part of the platform used in NBE-Therapeutics' proprietary iADC programs .

High-DAR Homogeneous ADC Conjugation Strategy

The maleimide group on Compound 27 enables site-specific conjugation to engineered cysteine residues, a strategy that produces homogeneous ADC preparations with a defined drug-to-antibody ratio (DAR). Patent data indicates that PNU-159682 conjugates can be produced with DARs up to 4.0 using sortase-mediated or thiol-based conjugation, leading to highly defined and reproducible conjugates [1]. This is a critical advantage for GLP/GMP manufacturing where product consistency of the drug-linker intermediate is paramount .

Application

Selection Property

Validation Focus

CD46-targeted ADC development

Cathepsin B-cleavable linker context

Target-dependent internalization and cytotoxicity validation

MDR1-resistant lymphoma ADC research

PNU-159682 payload resistance-breaking context

MDR1-overexpressing model response monitoring

Immunogenic cell death ADC studies

Anthracycline immune-stimulatory function context

Immunogenic cell death and T-cell response profiling

Site-specific homogeneous ADC conjugation

Defined DAR and conjugation reproducibility

Conjugation homogeneity and product consistency assessment

• [1] Antibody-drug Conjugate Database (ADCdb). Full Information of hCD46-26 Activity Data. View Source
• [2] Yu SF, et al. A Novel Anti-CD22 Anthracycline-Based ADC That Overcomes Resistance to Auristatin-Based ADCs. Clin Cancer Res. 2015. View Source
• [3] Beerli RR, et al. Abstract 66: Anthracycline-based ADCs with potent immune-stimulatory functions. Cancer Res. 2017. View Source
• [4] Stefan N, et al. Highly Potent, Anthracycline-based ADCs Generated by Enzymatic, Site-specific Conjugation. Mol Cancer Ther. 2017. View Source